Cas no 1903290-26-5 (3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol)

3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol is a synthetic organic compound featuring a phenylpropanolamine backbone substituted with trimethoxy and amino functional groups. Its structural characteristics make it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for the development of bioactive molecules. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic aromatic substitution and other transformations. The amino and hydroxyl functionalities provide versatile sites for further derivatization, enabling applications in medicinal chemistry and drug discovery. This compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for reproducible synthetic outcomes. Suitable for research and industrial-scale processes requiring precise molecular modifications.
3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol structure
1903290-26-5 structure
Product Name:3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol
CAS No:1903290-26-5
MF:C12H19NO4
MW:241.28356385231
CID:5750795
PubChem ID:117541390
Update Time:2025-05-22

3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol
    • 1903290-26-5
    • EN300-1810550
    • 3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol
    • Inchi: 1S/C12H19NO4/c1-15-10-5-12(17-3)11(16-2)4-9(10)8(6-13)7-14/h4-5,8,14H,6-7,13H2,1-3H3
    • InChI Key: HAHHTRRWXGQRJB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1C(CO)CN)OC)OC

Computed Properties

  • Exact Mass: 241.13140809g/mol
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 73.9Ų

3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol Pricemore >>

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Additional information on 3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol

Comprehensive Overview of 3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol (CAS No. 1903290-26-5): Properties, Applications, and Research Insights

3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol (CAS No. 1903290-26-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a trimethoxyphenyl backbone coupled with an amino-propanol moiety, exhibits potential in drug discovery and material science. Its molecular formula, C12H19NO4, and precise stereochemistry make it a subject of interest for researchers exploring structure-activity relationships (SAR) and bioactive small molecules.

In recent years, the demand for novel synthetic intermediates like 3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol has surged, driven by advancements in targeted therapy and precision medicine. Searches for terms such as "trimethoxyphenyl derivatives in drug design" or "amino alcohol applications in pharmaceuticals" reflect growing curiosity about this compound’s role. Its methoxy groups and polar functional groups enhance solubility and binding affinity, making it valuable for kinase inhibitor development and neurotransmitter analogs.

The synthesis of CAS No. 1903290-26-5 typically involves multi-step organic reactions, including reductive amination and selective etherification. Researchers emphasize its chiral purity, as enantiomeric forms may exhibit distinct biological activities. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) for preclinical studies.

Beyond pharmaceuticals, 3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol is explored in agrochemicals and functional materials. Its electron-rich aromatic system enables applications in photoactive compounds and ligand design for catalysis. Environmental considerations, such as green chemistry and sustainable synthesis routes, are increasingly tied to its production, aligning with global trends toward eco-friendly chemical processes.

Frequently asked questions about this compound include: "What are the pharmacological targets of trimethoxyphenyl derivatives?" and "How does stereochemistry affect 3-Amino-2-(2,4,5-trimethoxyphenyl)propan-1-ol's efficacy?" Addressing these, studies suggest interactions with G-protein-coupled receptors (GPCRs) and enzyme inhibition, though detailed mechanisms remain under investigation. Collaborative efforts between academia and industry aim to unlock its full potential while optimizing cost-effective synthesis.

In summary, CAS No. 1903290-26-5 represents a versatile scaffold bridging medicinal chemistry and material science. Its multi-functional design and adaptability to high-throughput screening underscore its relevance in modern research. As interest in personalized therapeutics and smart materials grows, this compound is poised to play a pivotal role in innovation.

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